Isoquinoline, 5-methoxy-1-methyl-
Overview
Description
Isoquinoline, 5-methoxy-1-methyl- is a compound with the molecular formula C11H11NO and a molecular weight of 173.21 g/mol . It belongs to the class of organic compounds known as isoquinolines and derivatives . These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring .
Synthesis Analysis
Isoquinolines constitute an important class of natural alkaloids, demonstrating a wide range of biological activities . Therefore, the development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years . Efficient synthesis of isoquinoline and its derivatives ranges from metal catalysts to catalyst-free processes in water .Molecular Structure Analysis
The molecular structure of Isoquinoline, 5-methoxy-1-methyl- can be represented by the IUPAC Standard InChI: InChI=1S/C10H9N/c1-8-10-5-3-2-4-9 (10)6-7-11-8/h2-7H,1H3 .Chemical Reactions Analysis
Isoquinolines undergo various chemical reactions. For instance, a palladium-catalyzed coupling of tert-butylimine of o-iodobenzaldehyde with aryl- and alkenyl-substituted terminal acetylenes followed by a copper-catalyzed cyclization provide isoquinolines in excellent yields and short reaction times . A copper (I)-catalyzed tandem reaction of 2-bromoaryl ketones, terminal alkynes, and CH3CN efficiently produces densely functionalized isoquinolines via N atom transfer and a three-component [3 + 2 + 1] cyclization .Physical And Chemical Properties Analysis
The physical and chemical properties of Isoquinoline, 5-methoxy-1-methyl- include a molecular weight of 173.21 g/mol . The IUPAC Standard InChI is InChI=1S/C10H9N/c1-8-10-5-3-2-4-9 (10)6-7-11-8/h2-7H,1H3 .Scientific Research Applications
Alkaloid Synthesis
5-Methoxy-1-methylisoquinoline is used in the synthesis of alkaloids . For example, it has been used in a novel total synthesis of the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline . This process involves the introduction of a methyl group at C1 of isoquinolines .
Drug Development
The isoquinoline ring system, which includes 5-Methoxy-1-methylisoquinoline, is of considerable relevance in drug development . It is found in both complex and “simple” alkaloids isolated from different plants . Antiviral and antimicrobial activities have been found for numerous isoquinoline alkaloids .
Functionalization of Isoquinolines
5-Methoxy-1-methylisoquinoline can be used in the functionalization of isoquinolines . This can be achieved via Pd-catalyzed C–H functionalization or regioselective direct ring metalation (at C1) .
Methylation of Isoquinolines
This compound has been used in a novel method for the introduction of a methyl group at C1 of isoquinolines . This process is exemplified by a new total synthesis of the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline .
Synthesis of Heterocycles
5-Methoxy-1-methylisoquinoline has been used in the synthesis of naphthoquinone- and pyrrolo[2,1-a]isoquinoline-fused heterocycles .
Grob Coupling
In a study, the synthesis of tridemethoxy lamellarin D was realized via Grob coupling between 1-methylisoquinoline and 7-methoxy-3-nitrocoumarin .
Future Directions
Isoquinoline alkaloids, including 1,2,3,4-tetrahydroisoquinolines (THIQ), have garnered a lot of attention in the scientific community due to their diverse biological activities against various infective pathogens and neurodegenerative disorders . This has resulted in the development of novel THIQ analogs with potent biological activity . Therefore, the future direction in this field could involve further exploration and development of Isoquinoline, 5-methoxy-1-methyl- and its derivatives for potential therapeutic applications.
properties
IUPAC Name |
5-methoxy-1-methylisoquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-8-9-4-3-5-11(13-2)10(9)6-7-12-8/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEMWYMNWYXZDHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC2=C1C=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401306873 |
Source
|
| Record name | 5-Methoxy-1-methylisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401306873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isoquinoline, 5-methoxy-1-methyl- | |
CAS RN |
84689-37-2 |
Source
|
| Record name | 5-Methoxy-1-methylisoquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84689-37-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methoxy-1-methylisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401306873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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